Cas no 20120-21-2 (ethyl 3-(dimethylamino)propanoate)

Ethyl 3-(dimethylamino)propanoate is a versatile ester compound featuring both an ester and a tertiary amine functional group. Its molecular structure, combining a polar dimethylamino group with an ethyl ester moiety, makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s reactivity allows for efficient derivatization, including alkylation and acylation reactions. Its moderate volatility and solubility in common organic solvents enhance its utility in reaction systems requiring controlled conditions. The tertiary amine group also imparts mild basicity, enabling its use as a catalyst or auxiliary in certain transformations. This compound is favored for its balanced reactivity and stability under typical synthetic conditions.
ethyl 3-(dimethylamino)propanoate structure
20120-21-2 structure
Product Name:ethyl 3-(dimethylamino)propanoate
CAS No:20120-21-2
MF:C7H15NO2
MW:145.199502229691
MDL:MFCD00015166
CID:88151
PubChem ID:88372
Update Time:2025-06-06

ethyl 3-(dimethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-dimethylaminopropionate
    • 3-DIETHYLAMINOPROPIONIC ACID ETHYL ESTER
    • 3-dimethylaminopropionate
    • 3-dimethylamino-propionic acid ethyl ester
    • Einecs 243-524-7
    • ETHYL 3-DIETHYLAMINOPROPIONATE
    • NSC-73176
    • Ethyl 3-(dimethylamino)propionate
    • DTXSID60902738
    • N,N-Dimethyl-beta-alanine ethyl ester
    • Ethyl N,N-dimethyl-beta-alaninate
    • AKOS000120489
    • NSC73176
    • NSC 73176
    • ethyl 3-(dimethylamino)propanoate
    • MFCD00015166
    • NCIOpen2_000519
    • AC-415
    • beta-Alanine, N,N-dimethyl-, ethyl ester
    • 20120-21-2
    • EN300-20258
    • BS-42159
    • Z104477518
    • Ethyl 3-(N,N-Dimethylamino)propionate
    • BRN 1702477
    • ethyl-3-(N,N-dimethylamino)propionate
    • SCHEMBL3903055
    • Ethyl beta-(dimethylamino)propionate
    • NS00050107
    • NoName_3290
    • IZMJWGJGVGRWBW-UHFFFAOYSA-N
    • F82686
    • 3-Dimethylaminopropionic acid ethyl ester
    • DA-08516
    • MDL： MFCD00015166
    • Inchi： 1S/C7H15NO2/c1-4-10-7(9)5-6-8(2)3/h4-6H2,1-3H3
    • InChI Key： IZMJWGJGVGRWBW-UHFFFAOYSA-N
    • SMILES： O(CC)C(CCN(C)C)=O
    • BRN： 1702477

Computed Properties

  • Exact Mass: 145.11000
  • Monoisotopic Mass: 145.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,915 g/cm3
  • Boiling Point: 56-57°C 12mm
  • Flash Point: 58°C
  • Refractive Index: 1.4190
  • Water Partition Coefficient: Immiscible with water.
  • PSA: 29.54000
  • LogP: 0.50120
  • Solubility: Not determined

ethyl 3-(dimethylamino)propanoate Security Information

  • Hazardous Material transportation number：UN 1993
  • Hazard Category Code： 36/37/38-10
  • Safety Instruction： S26-S36
  • RTECS：AY5992700
  • HazardClass：3
  • PackingGroup：III
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38
  • Packing Group：III

ethyl 3-(dimethylamino)propanoate Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

ethyl 3-(dimethylamino)propanoate Pricemore >>

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